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Compound of Interest

Compound Name: Procyanidin A1

Cat. No.: B1238169 Get Quote

Essential Safety and Handling Guide for
Procyanidin A1
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides crucial safety and logistical information for the handling and disposal of

Procyanidin A1. The following procedures are designed to ensure a safe laboratory

environment and minimize exposure risk. While Procyanidin A1 is not classified as a

hazardous substance under the Globally Harmonized System (GHS), it is prudent to handle it

as a fine chemical powder with the potential for respiratory and mild skin irritation upon contact.

Adherence to these guidelines is essential for safe laboratory practice.

Quantitative Exposure Limits and Physical Data
The following table summarizes key quantitative data for the safe handling of Procyanidin A1.

Since specific occupational exposure limits (OELs) for Procyanidin A1 have not been

established, the limits for "Particulates Not Otherwise Regulated" (PNOR), also known as

nuisance dust, are provided as a conservative guideline.
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Parameter Value Unit Citation

Occupational

Exposure Limits (as

PNOR/Nuisance Dust)

OSHA PEL (Total

Dust)
15 mg/m³ (8-hr TWA) [1][2]

OSHA PEL

(Respirable Fraction)
5 mg/m³ (8-hr TWA) [1][2]

ACGIH TLV (Inhalable

Dust)
10 mg/m³ [3]

ACGIH TLV

(Respirable Dust)
3 mg/m³ [3]

Physicochemical

Properties

Appearance Tan powder - [4]

Molecular Formula C₃₀H₂₄O₁₂ - [5]

Molecular Weight 576.5 g/mol [5]

Abbreviation Key:

OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit

ACGIH TLV: American Conference of Governmental Industrial Hygienists Threshold Limit

Value

TWA: Time-Weighted Average

Operational Plan for Safe Handling
A systematic approach to handling Procyanidin A1 from receipt to disposal is critical for safety

and experimental integrity.
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Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks. Wear nitrile

gloves during this inspection.

Storage: Store Procyanidin A1 in a cool, dry, and well-ventilated area. Keep the container

tightly sealed to prevent moisture absorption and dust generation. It should be stored away

from strong oxidizing agents.

Engineering Controls
Ventilation: All procedures that may generate dust, such as weighing or transferring powder,

should be conducted in a chemical fume hood or a ventilated balance enclosure to minimize

inhalation exposure.[6]

Work Area Designation: Designate a specific area for handling Procyanidin A1. The work

surface should be covered with disposable bench paper to contain any spills.[6]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is dependent on the specific handling procedure. The

following workflow provides guidance on selecting the necessary protective equipment.
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Procyanidin A1: PPE Selection Workflow

Start: Identify Handling Procedure

Select Appropriate PPE

Identify the task:
- Weighing/Transferring Powder

- Preparing Solutions
- In-vitro / In-vivo Use

- Spill Cleanup

Weighing/Transferring Powder
(High potential for dust generation)

Preparing Solutions
(Lower potential for dust, splash hazard)

In-vitro / In-vivo Use
(Minimal exposure risk with prepared solutions)

Spill Cleanup
(Increased exposure risk)

Required PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

- N95 Respirator (in fume hood)

Required PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Required PPE:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

Required PPE:
- 2 pairs of Nitrile Gloves

- Chemical Splash Goggles
- Lab Coat

- N95 Respirator
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Procyanidin A1: Waste Disposal Plan

Identify Waste Type

Disposal Procedure

Solid Waste
(Contaminated PPE, weigh paper, bench paper)

1. Place in a sealed, labeled plastic bag.
2. Dispose of in the designated solid chemical waste container.

Liquid Waste
(Unused solutions, solvent from cleaning)

1. Collect in a compatible, sealed, and labeled waste container.
2. Do not mix with incompatible waste streams.

Empty Stock Container

1. Triple rinse with a suitable solvent.
2. Collect rinsate as liquid waste.

3. Deface the label.
4. Dispose of as non-hazardous lab glass/plastic.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1238169#personal-protective-equipment-for-
handling-procyanidin-a1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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